Cas no 104795-85-9 (Methyl 6-chlorobenzo[b]thiophene-2-carboxylate)

• Product Name: Methyl 6-chlorobenzo[b]thiophene-2-carboxylate
• CAS No: 104795-85-9
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• MDL: MFCD09027103
• CID: 1027360
• PubChem ID: 18526200
• Update Time: 2025-04-20

Methyl 6-chlorobenzo[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chlorobenzo[b]thiophene-2-carboxylate
• methyl 6-chloro-1-benzothiophene-2-carboxylate
• 6-chlorobenzo[b]thiophene-2-carboxylic acid methyl ester
• 6-chloro-benzo[b]thiophene-2-carboxylic acid methyl ester
• ANW-55222
• CTK6I9615
• SBB097044
• SureCN1397715
• Methyl 6-chloro-1-benzothiophene-2-carboxylate, 6-Chloro-2-(methoxycarbonyl)benzo[b]thiophene
• Methyl 6-Chlorobenzothiophene-2-carboxylate
• O11968
• DB-308381
• MFCD09027103
• CS-0150787
• SY104151
• AKOS005072813
• YKNFICOVOXVEIN-UHFFFAOYSA-N
• AMY30512
• A922032
• 104795-85-9
• GA-0927
• Methyl6-chlorobenzo[b]thiophene-2-carboxylate
• SCHEMBL1397715
• DTXSID20594799

• MDL： MFCD09027103
• Inchi： 1S/C10H7ClO2S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3
• InChI Key： YKNFICOVOXVEIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)OC)SC=2C=1

Computed Properties

• Exact Mass: 225.98600
• Monoisotopic Mass: 225.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 107-109
• Boiling Point: 338.7°C at 760 mmHg
• Flash Point: 158.6±22.3 °C
• Refractive Index: 1.646
• PSA: 54.54000
• LogP: 3.34130
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 6-chlorobenzo[b]thiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes